![molecular formula C₁₃H₇D₄N₃O₄ B1142770 Pomalidomide-d4 CAS No. 1416575-78-4](/img/no-structure.png)
Pomalidomide-d4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pomalidomide-d4 is the deuterium labeled Pomalidomide . Pomalidomide, sold under the brand names Pomalyst and Imnovid, is an anti-cancer medication used for the treatment of multiple myeloma and AIDS-related Kaposi sarcoma . It is an immunomodulatory agent with several mechanisms of action (both direct and indirect) thought to be involved in its anti-myeloma activity .
Synthesis Analysis
A continuous 3–4 step flow approach has been described for the synthesis of pomalidomide, yielding 38–47% overall yield . The immunomodulatory drugs (IMiDs) thalidomide, pomalidomide, and lenalidomide are widely used to treat multiple myeloma .
Molecular Structure Analysis
The structure and polymorphic modification of the active pharmaceutical ingredient (API) pomalidomide were determined using NMR spectroscopy, differential scanning calorimetry, and x-ray powder diffraction . Pomalidomide Form I crystallizes in the space group P -1 with a = 7.04742 (9), b = 7.89103 (27), c = 11.3106 (6) Å, α = 73.2499 (13), β = 80.9198 (9), γ = 88.5969 (6)°, V = 594.618 (8) Å 3, and Z = 2 .
Chemical Reactions Analysis
This compound, as a third-generation immunomodulatory agent, acts as molecular glue. It interacts with the E3 ligase cereblon and induces degradation of essential Ikaros transcription factors .
Physical And Chemical Properties Analysis
The physical and chemical properties of pomalidomide were determined using NMR spectroscopy, differential scanning calorimetry, and x-ray powder diffraction .
Mechanism of Action
Pomalidomide is an immunomodulatory agent with antineoplastic activity. It is shown to inhibit the proliferation and induce apoptosis of various tumor cells . Furthermore, pomalidomide enhances T cell and natural killer (NK) cell-mediated immunity and inhibits the production of pro-inflammatory cytokines, like TNF-alpha or IL-6, by monocytes .
Safety and Hazards
Future Directions
Pomalidomide has distinct anticancer, antiangiogenic and immunomodulatory properties and has demonstrated synergistic antiproliferative activity in combination regimens . It is being compared with different Pom based regimens to identify the most effective regimen for relapsed refractory multiple myeloma (RRMM) patients .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Pomalidomide-d4 involves the incorporation of four deuterium atoms into the Pomalidomide molecule. This can be achieved by using deuterated reagents in the synthesis process.", "Starting Materials": [ "4-Amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione", "Deuterated reagents" ], "Reaction": [ "The first step involves the protection of the amino group of 4-Amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione using a suitable protecting group such as Boc or Fmoc.", "The protected amine is then reacted with deuterated reagents such as deuterated acetic anhydride or deuterated acetyl chloride to introduce deuterium atoms at the desired positions.", "The protecting group is then removed to expose the amino group.", "The resulting compound is then reacted with deuterated reagents to introduce additional deuterium atoms at the desired positions.", "The final step involves deprotection of any remaining protecting groups to obtain Pomalidomide-d4." ] } | |
CAS RN |
1416575-78-4 |
Molecular Formula |
C₁₃H₇D₄N₃O₄ |
Molecular Weight |
277.27 |
synonyms |
4-Amino-2-(2,6-dioxo-3-piperidinyl)isoindole-1,3-dione-d4; 4-Amino-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione-d4; Actimid-d4; CC 4047-d4; IMiD 3-d4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.